![molecular formula C19H22N2O2 B5645069 N-methyl-N-(2-pyridin-4-ylethyl)-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide](/img/structure/B5645069.png)
N-methyl-N-(2-pyridin-4-ylethyl)-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound "N-methyl-N-(2-pyridin-4-ylethyl)-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide" belongs to a class of chemicals that are of significant interest due to their complex structure and potential biological activity. Research into similar compounds provides insights into the methodologies and analytical techniques applicable for its study.
Synthesis Analysis
The synthesis of similar compounds typically involves multi-step organic reactions, including the formation of intermediate structures, functional group transformations, and cyclization reactions. A practical synthesis method for an orally active antagonist showcases the intricate steps involved, from esterification to intramolecular reactions, highlighting the complexity of synthesizing such compounds (Ikemoto et al., 2005).
Molecular Structure Analysis
The molecular structure of compounds within this chemical class can be elucidated using X-ray crystallography, NMR spectroscopy, and computational modeling. Structural analysis often reveals the presence of stable conformers and isomers, contributing to our understanding of the compound's reactivity and interactions (Hirokawa et al., 2003).
Chemical Reactions and Properties
The chemical reactivity of such compounds involves interactions with biological targets, as illustrated by their binding affinity to receptors. These interactions are critical for the compound's biological activity and can be influenced by the introduction of specific functional groups or structural modifications (Hirokawa et al., 2003).
properties
IUPAC Name |
N-methyl-N-(2-pyridin-4-ylethyl)-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O2/c1-21(12-8-15-6-10-20-11-7-15)19(22)17-9-13-23-18-5-3-2-4-16(18)14-17/h2-7,10-11,17H,8-9,12-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZPUBJOVKNMSMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCC1=CC=NC=C1)C(=O)C2CCOC3=CC=CC=C3C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-N-(2-pyridin-4-ylethyl)-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.